Cas no 2228174-54-5 (1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228174-54-5
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5963527
• PubChem ID: 165759550
• Update Time: 2025-05-23

1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid
• 1-[(2-methyloxolan-3-yl)methyl]cyclopropane-1-carboxylic acid
• 2228174-54-5
• EN300-1797222

• Inchi： 1S/C10H16O3/c1-7-8(2-5-13-7)6-10(3-4-10)9(11)12/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： WASCTVDNQCXZRO-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(2-Methyloxolan-3-yl)methylcyclopropane-1-carboxylic Acid (CAS No. 2228174-54-5)

1-(2-Methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228174-54-5) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted oxolane moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various applications in drug discovery and development.

The chemical structure of 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid is defined by its cyclopropane ring, which is attached to a substituted oxolane group. The cyclopropane ring is known for its high reactivity due to the angle strain and torsional strain inherent in its three-membered ring structure. The oxolane moiety, on the other hand, provides additional functional groups that can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid in several areas of research. One notable application is in the development of anti-inflammatory agents. Inflammation is a complex biological response involving various cellular and molecular mechanisms, and compounds with anti-inflammatory properties are crucial for treating a wide range of diseases, including arthritis, asthma, and inflammatory bowel disease. Research has shown that 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in the inflammatory response.

Another area of interest is the potential use of 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid as an antimicrobial agent. The increasing prevalence of antibiotic-resistant bacteria has driven the search for new antimicrobial compounds with novel mechanisms of action. Studies have demonstrated that 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid possesses significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for further development as an antimicrobial agent.

In addition to its anti-inflammatory and antimicrobial properties, 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid has also shown potential in the treatment of neurodegenerative diseases. Neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis are characterized by the progressive loss of neuronal function and structure. Research has indicated that 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a therapeutic agent for these debilitating conditions.

The synthesis of 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid involves several steps, including the formation of the cyclopropane ring and the substitution of the oxolane moiety. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes. One common synthetic route involves the use of transition metal-catalyzed reactions to form the cyclopropane ring, followed by functional group manipulations to introduce the oxolane substituent.

The pharmacokinetic properties of 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid have also been studied extensively. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is crucial for optimizing drug delivery and dosing regimens. Research has shown that 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are important factors for its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid in various therapeutic applications. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid has a favorable safety profile and may be suitable for further clinical development.

In conclusion, 1-(2-methyloxolan-3-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228174-54-5) is a promising compound with diverse potential applications in drug discovery and development. Its unique chemical structure confers valuable biological activities, including anti-inflammatory, antimicrobial, and neuroprotective properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for scientists and researchers in the fields of organic chemistry, medicinal chemistry, and pharmaceutical science.